2-Dodecanamine, N,N-dimethyl-, N-oxide

• CAS RN: 13025-81-5
• Molecular Formula: C14H31NO
• Molecular Weight: 229.4 g/mol
• IUPAC Name: N,N-dimethyldodecan-2-amine oxide
• InChI: InChI=1S/C14H31NO/c1-5-6-7-8-9-10-11-12-13-14(2)15(3,4)16/h14H,5-13H2,1-4H3
• InChI Key: WWTZPQPNQQUDTA-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCC(C)[N+](C)(C)[O-]
• synonyms: N,N-Dimethyl-2-dodecanamineN-oxide

Description

2-Dodecanamine, N,N-dimethyl-, N-oxide, also known as Dodecyl dimethylamine oxide (DDAO), is a surfactant commonly used in various industries such as cosmetics, detergents, and personal care products. DDAO is a cationic surfactant, meaning it has a positive charge, and is used for its ability to reduce surface tension and increase the solubility of other substances.

Mechanism of Action

DDAO works by forming micelles, which are structures formed by the aggregation of surfactant molecules. The hydrophobic tails of DDAO molecules form the core of the micelle, while the hydrophilic head groups face outward. This structure allows DDAO to solubilize hydrophobic molecules in aqueous solutions.
Biochemical and Physiological Effects
DDAO has been shown to have low toxicity and is considered safe for use in various applications. However, studies have shown that DDAO can cause skin irritation and allergic reactions in some individuals. DDAO has also been shown to affect the activity of certain enzymes, although the significance of these effects is not well understood.

Advantages and Limitations for Lab Experiments

DDAO is a widely used surfactant in scientific research due to its ability to solubilize and stabilize membrane proteins. Its low toxicity and ease of use make it a popular choice for researchers. However, DDAO can interfere with certain assays and can be difficult to remove from samples, which can lead to contamination.

Future Directions

There are several areas of future research for DDAO. One area of interest is the development of new purification methods to improve the purity of DDAO. Another area of research is the study of the effects of DDAO on membrane proteins and enzymes. Additionally, there is potential for the use of DDAO in drug delivery systems and the development of new surfactants based on its structure and properties.
In conclusion, 2-Dodecanamine, N,N-dimethyl-, N-oxide, or 2-Dodecanamine, N,N-dimethyl-, N-oxide dimethylamine oxide, is a versatile surfactant with many applications in various industries, including scientific research. Its ability to solubilize and stabilize membrane proteins has made it a popular choice for researchers, and its low toxicity and ease of use make it a safe and reliable option. However, there is still much to be learned about the effects of DDAO on enzymes and membrane proteins, and there is potential for the development of new surfactants based on its structure and properties.

Synthesis Methods

DDAO is synthesized through the reaction of dodecylamine and hydrogen peroxide in the presence of a catalyst. The reaction produces DDAO along with water and oxygen. The purity of DDAO can be improved through various purification methods such as distillation, recrystallization, or chromatography.

Scientific Research Applications

DDAO is widely used in scientific research as a surfactant for membrane proteins. It is used to solubilize and stabilize membrane proteins, which are difficult to study due to their hydrophobic nature. DDAO is also used in the formulation of liposomes, which are used as drug delivery systems.